Cas no 65923-20-8 (3-formyl-1-methyl-1H-Indole-4-carboxylic acid methyl ester)

3-formyl-1-methyl-1H-Indole-4-carboxylic acid methyl ester structure
65923-20-8 structure
Product Name:3-formyl-1-methyl-1H-Indole-4-carboxylic acid methyl ester
CAS No:65923-20-8
MF:C12H11NO3
MW:217.220643281937
MDL:MFCD09864027
CID:1115557
PubChem ID:12396111
Update Time:2025-04-20

3-formyl-1-methyl-1H-Indole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-formyl-1-methyl-1H-Indole-4-carboxylic acid methyl ester
    • methyl 3-formyl-1-methylindole-4-carboxylate
    • STK802032
    • SCHEMBL702371
    • BBL031588
    • F2113-0523
    • CS-0314635
    • methyl3-formyl-1-methyl-1H-indole-4-carboxylate
    • MFCD09864027
    • DTXSID10496233
    • methyl 3-formyl-1-methyl-1H-indole-4-carboxylate
    • VS-10612
    • AKOS005208576
    • DB-091718
    • 65923-20-8
    • MDL: MFCD09864027
    • Inchi: 1S/C12H11NO3/c1-13-6-8(7-14)11-9(12(15)16-2)4-3-5-10(11)13/h3-7H,1-2H3
    • InChI Key: AICKYZOVKLTAFW-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=CC2=C1C(C=O)=CN2C)=O

Computed Properties

  • Exact Mass: 217.07389321g/mol
  • Monoisotopic Mass: 217.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 48.3Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 388.5±22.0 °C at 760 mmHg
  • Flash Point: 188.8±22.3 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-formyl-1-methyl-1H-Indole-4-carboxylic acid methyl ester Security Information

3-formyl-1-methyl-1H-Indole-4-carboxylic acid methyl ester Pricemore >>

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